Cas no 1458656-36-4 (4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide)

• Product Name: 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide
• CAS No: 1458656-36-4
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5690694
• PubChem ID: 89808445
• Update Time: 2026-03-11

4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15262020
• 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide
• 1458656-36-4
• EN300-1291280
• Benzenecarboximidamide, 4-bromo-N-hydroxy-3,5-dimethyl-

• Inchi： 1S/C9H11BrN2O/c1-5-3-7(9(11)12-13)4-6(2)8(5)10/h3-4,13H,1-2H3,(H2,11,12)
• InChI Key： WSRJFPAYCQCDMB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(/C(=N/O)/N)=CC=1C

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 339.3±52.0 °C(Predicted)
• pka: 6.71±0.69(Predicted)

Additional information on 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide

Introduction to 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide (CAS No. 1458656-36-4)

4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide (CAS No. 1458656-36-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes. The presence of both bromine and hydroxyl functional groups, along with its dimethyl substitution pattern, contributes to its distinct reactivity and potential utility in synthetic chemistry.

The structural motif of 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide is highly intriguing from a chemical perspective. The benzene ring serves as the core scaffold, with bromine substituent at the 4-position, hydroxyl group at the 1-position, and dimethyl groups at the 3- and 5-positions. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for further functionalization. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby enhancing efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide has emerged as a compound of interest due to its potential as a building block in drug discovery. Its imidamide moiety is particularly noteworthy, as imidazoles and their derivatives are known for their broad spectrum of biological activities. The imidamide group can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules that interact with biological macromolecules such as proteins and enzymes.

One of the most compelling aspects of 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide is its versatility in synthetic applications. The bromine atom at the 4-position allows for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter biological activity. Additionally, the hydroxyl group provides an opportunity for further functionalization through etherification or esterification reactions, expanding the compound's utility in drug design.

Recent studies have highlighted the potential of 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide in the development of bioactive molecules. For instance, researchers have explored its use as a precursor in synthesizing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The combination of bromine and hydroxyl groups allows for precise tuning of electronic properties, which is critical for achieving high affinity binding to target enzymes. Furthermore, the dimethyl substitution pattern enhances solubility and metabolic stability, making it an attractive candidate for further development.

The pharmaceutical industry has been particularly interested in compounds with imidazole or imidamide cores due to their proven efficacy in various therapeutic areas. 4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide fits well within this category, offering a unique structural scaffold that can be optimized for specific biological targets. Its ability to undergo multiple rounds of functionalization makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics.

In conclusion,4-Bromo-N'-hydroxy-3,5-dimethylbenzene-1-carboximidamide (CAS No. 1458656-36-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable asset for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this compound,its importance is likely to grow, solidifying its role as a key player in modern medicinal chemistry.